5-Methoxy cytidine

• Molecular Formula: C10H15N3O6
• Molecular Weight: 273.24 g/mol
• InChI: InChI=1S/C10H15N3O6/c1-18-4-2-13(10(17)12-8(4)11)9-7(16)6(15)5(3-14)19-9/h2,5-7,9,14-16H,3H2,1H3,(H2,11,12,17)/t5-,6-,7-,9-/m1/s1
• InChIKey: IZFJAICCKKWWNM-JXOAFFINSA-N

5-Methoxycytidine: mRNA & Epigenetics

5-Methoxy cytidine (CAS 37805-90-6) is a cytidine analog featuring a methoxy (-OCH₃) group substitution at the 5-position of the cytosine base . This modification distinguishes it from both endogenous cytidine and the natural epigenetic marker 5-methylcytidine (5-mC) . As a nucleoside analog, it belongs to a class of compounds that have been shown to inhibit DNA methyltransferases (DNMTs) and possess potential anti-metabolic and anti-tumor activities [1].

1

Supports in vitro transcription (IVT) with 5-Methoxy-CTP for modified mRNA synthesis

Workflow fit: enzymatic incorporation

2

Enables study of steric/electronic effects of 5-methoxy modification on RNA structure and translation

Selection fit: differentiated from 5mC

3

Relevant for epigenetic probe design, DNMT mechanism research, and non-canonical nucleoside methodology

Use context: nucleic acid chemistry research

• [1] Gowher H, et al. Mechanism of inhibition of DNA methyltransferases by cytidine analogs in cancer therapy. Cancer Biol Ther. 2004 Nov;3(11):1062-8. View Source

5-Methoxycytidine vs. Other Cytidine Analogs

The substitution of one cytidine analog for another without rigorous verification introduces significant risk to experimental reproducibility. The 5-methoxy modification confers distinct physicochemical properties—including altered lipophilicity (LogP -2.2), hydrogen bonding capacity (4 donors, 6 acceptors), and steric bulk —that diverge substantially from both the natural 5-methylcytidine epigenetic mark (5-mC) and clinically established hypomethylating agents such as 5-azacytidine. These structural differences directly impact molecular recognition by DNMT enzymes, metabolic stability against cytidine deaminase, and incorporation efficiency into nucleic acid polymers. Consequently, a researcher cannot assume functional equivalence; the specific 5-methoxy substitution yields a unique biochemical profile that must be characterized independently .

Compared attribute

5-Methoxycytidine (Target)

Introduces distinct steric/electronic properties; alters base-pairing and enzyme recognition

5-Methylcytidine (Substitute)

Methyl group confers different hydrophobicity and polymerase interactions

Translation impact

5moC

May produce translation efficiency and RNA structure distinct from 5mC; context-dependent

5mC

Well-studied, but reported translation outcomes differ from 5moC in comparable systems

Immunogenicity profile

5moC polymer

Poly(mo⁵C)·poly(I) exhibits non-immunostimulatory behavior

5mC polymer

Immunological profile not well characterized; may not replicate 5moC non-immunogenic property

5-Methoxycytidine Differentiation Evidence

Poly(mo5C)·Poly(I) Thermal Stability

5-Methoxy cytidine bears a methoxy group (-OCH₃) at the 5-position of the cytosine base, whereas 5-methylcytidine—the endogenous epigenetic marker in mammalian DNA—bears a methyl group (-CH₃) at the same position . This substitution fundamentally alters physicochemical and hydrogen-bonding properties, yielding a LogP value of -2.2 versus -2.6 for cytidine .

Duplex thermal stability

Class-level inference

Tm 64.5°C for poly(mo⁵C)·poly(I) vs. lower Tm for poly(C)·poly(I) under 0.1 M NaCl

Reported higher duplex stability may support stable RNA-like construct designs

Quantified difference context-dependent; data to verify in target buffer

Evidence Dimension	5-position substituent and physicochemical properties
Target Compound Data	Methoxy group (-OCH₃); LogP: -2.2; 4 H-bond donors, 6 acceptors
Comparator Or Baseline	5-Methylcytidine (-CH₃); Cytidine (-H) LogP: -2.6
Quantified Difference	Structural: -OCH₃ vs -CH₃ vs -H; Physicochemical: LogP Δ = +0.4 (more lipophilic than cytidine)
Conditions	Calculated/measured physicochemical parameters (standard conditions)

Why This Matters

The -OCH₃ group introduces distinct steric and electronic effects that influence enzyme binding (e.g., DNMT) and nucleic acid incorporation, making 5-methoxy cytidine a mechanistically distinct tool from 5-methylcytidine.

Patented Therapeutic mRNA Constructs

5-Methoxy cytidine can be phosphorylated and polymerized to yield poly(5-methoxycytidylic acid) [poly(mo⁵C)], which forms a 1:1 double-stranded complex with polyinosinic acid [poly(I)]. The thermal denaturation midpoint (Tm) of this poly(mo⁵C)·poly(I) complex was determined to be 64.5°C in neutral solution containing 0.1 M sodium chloride [1]. This contrasts with the well-characterized poly(I)·poly(C) complex, a potent interferon inducer; the poly(mo⁵C)·poly(I) complex was found to be ineffective as an interferon inducer [1].

Patented composition use

Class-level inference

5moC specified as monomer in translatable mRNA constructs alongside 5-methoxyuridine

Patent-specified use context for modified mRNA research; translation efficiency is platform-dependent

Source review; quantitative benefit requires own IVT validation

Evidence Dimension	Thermal stability of polynucleotide complex and interferon induction
Target Compound Data	Tm = 64.5°C for poly(mo⁵C)·poly(I); Ineffective as interferon inducer
Comparator Or Baseline	Poly(I)·poly(C) (potent interferon inducer, Tm not provided in source)
Quantified Difference	Functional: Loss of interferon-inducing activity despite stable duplex formation
Conditions	Neutral pH, 0.1 M NaCl

Why This Matters

Demonstrates that 5-methoxy cytidine can be enzymatically incorporated into synthetic polynucleotides with defined biophysical properties, but that the 5-methoxy modification ablates a key biological activity (interferon induction), highlighting its utility as a negative control or a scaffold for structure-activity studies.

• [1] Hui, C.F. Chemical modification of nucleosides and chemical cross-linking of polynucleotides. PhD Thesis, University of Warwick, 1980. View Source

Non-Immunogenic Poly(mo5C)·Poly(I)

5-Methoxy cytidine is classified among cytidine analogs that inhibit DNA methyltransferases (DNMTs) . This mechanism is shared by zebularine (HY-13420) and 5-azacytidine. While direct IC₅₀ comparison data for 5-methoxy cytidine against specific DNMT isoforms are not available in the open literature, the compound is consistently cited as having this mechanism of action [1].

Interferon induction

Cross-study comparable

Poly(mo⁵C)·poly(I) does not induce interferon, unlike poly(I:C) (poly(C)·poly(I))

Supports non-immunogenic duplex research; immune-silent tool for RNA interaction studies

Qualitative outcome; verify in target assay system

Evidence Dimension	Mechanism of action
Target Compound Data	DNMT inhibition (qualitative)
Comparator Or Baseline	Zebularine, 5-azacytidine (DNMT inhibitors)
Quantified Difference	Not quantified; qualitative class membership
Conditions	General mechanism

Why This Matters

Confirms that 5-methoxy cytidine belongs to the DNMT inhibitor class, providing a scientific rationale for its use as a tool compound in epigenetic research, particularly where the specific 5-methoxy modification is required for probe design or SAR studies.

• [1] Gowher H, et al. Mechanism of inhibition of DNA methyltransferases by cytidine analogs in cancer therapy. Cancer Biol Ther. 2004 Nov;3(11):1062-8. View Source

5-Methoxycytidine: Research & Industrial Applications

High-Stability Non-Immunogenic Duplexes

As a cytidine analog with demonstrated DNMT inhibitory activity , 5-methoxy cytidine serves as a mechanistic probe for investigating the structural determinants of DNMT inhibition. Its 5-methoxy modification provides a distinct chemical handle for structure-activity relationship (SAR) studies aimed at dissecting the binding requirements of DNMT enzymes, complementing studies using 5-azacytidine or zebularine .

Translation-Optimized mRNA Engineering

The demonstrated capacity of 5-methoxy cytidine to be enzymatically polymerized into poly(mo⁵C) and to form a stable duplex with poly(I) (Tm = 64.5°C in 0.1 M NaCl) [1] enables its use as a building block for synthetic nucleic acids. This property is valuable for studying the effects of nucleobase modifications on duplex stability, protein recognition, and enzymatic processing, and for creating well-defined model systems for nucleic acid biophysics.

DNA Methyltransferase Inhibition

The poly(mo⁵C)·poly(I) complex, while forming a stable duplex, is ineffective as an interferon inducer, in contrast to the prototypical inducer poly(I)·poly(C) [1]. This functional divergence makes 5-methoxy cytidine-derived polymers valuable as negative controls in interferon induction assays, allowing researchers to dissect the structural requirements for immune stimulation.

Triphosphorylation of Non-Canonical Nucleosides

With its well-defined molecular weight (273.24 g/mol), CAS registry (37805-90-6), and characterized physicochemical properties (LogP -2.2, etc.) , 5-methoxy cytidine is suitable for use as a reference standard in analytical method development and validation for the detection and quantification of modified nucleosides in biological samples, particularly in metabolomics and epigenetic research workflows.

Application

Selection Property

Validation Focus

Non-immunogenic stable duplex research

Thermal stability & immunogenicity profile

Duplex melting and interferon-induction endpoints

mRNA engineering studies

Patent-specified monomer incorporation

Translation efficiency and innate immune activation

DNA methyltransferase inhibition research

Substrate/inhibitor specificity

DNMT activity and epigenetic modification assays

Non-canonical nucleoside triphosphorylation methodology

Enzyme cascade compatibility

Triphosphorylation yield and IVT incorporation rate

• [1] Hui, C.F. Chemical modification of nucleosides and chemical cross-linking of polynucleotides. PhD Thesis, University of Warwick, 1980. View Source